Cas no 138143-72-3 (L-Methionine, N-[N-[N-(3-mercapto-L-valyl)-L-valyl]-L-isoleucyl]-)

• Product Name: L-Methionine, N-[N-[N-(3-mercapto-L-valyl)-L-valyl]-L-isoleucyl]-
• CAS No: 138143-72-3
• MF: C₂₁H₄₀N₄O₅S₂
• MW: 492.696103096008
• CID: 1251573
• Update Time: 2024-08-03

L-Methionine, N-[N-[N-(3-mercapto-L-valyl)-L-valyl]-L-isoleucyl]- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, N-[N-[N-(3-mercapto-L-valyl)-L-valyl]-L-isoleucyl]-
• L-Methionine, 3-mercapto-L-valyl-L-valyl-L-isoleucyl- (9CI)

• Inchi： 1S/C21H40N4O5S2/c1-8-12(4)15(18(27)23-13(20(29)30)9-10-32-7)25-17(26)14(11(2)3)24-19(28)16(22)21(5,6)31/h11-16,31H,8-10,22H2,1-7H3,(H,23,27)(H,24,28)(H,25,26)(H,29,30)/t12-,13-,14-,15-,16+/m0/s1
• InChI Key： PZEILDUSSSUFAJ-UVPYHEFZSA-N
• SMILES： C(O)(=O)[C@H](CCSC)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(S)(C)C)N

Computed Properties

• Exact Mass: 492.2443

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 775.9±60.0 °C(Predicted)
• PSA: 150.62
• pka: 3.24±0.10(Predicted)